Cas no 1807239-17-3 (Methyl 5-cyano-2-formyl-4-(trifluoromethyl)phenylacetate)

• Product Name: Methyl 5-cyano-2-formyl-4-(trifluoromethyl)phenylacetate
• CAS No: 1807239-17-3
• MF: C₁₂H₈F₃NO₃
• MW: 271.1920337677
• CID: 4938745
• Update Time: 2025-05-24

Methyl 5-cyano-2-formyl-4-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-formyl-4-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H8F3NO3/c1-19-11(18)4-7-2-8(5-16)10(12(13,14)15)3-9(7)6-17/h2-3,6H,4H2,1H3
• InChI Key： WAAAUPNVZNDXGR-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(CC(=O)OC)=C(C=O)C=1)(F)F

Computed Properties

• Exact Mass: 271.04562760 g/mol
• Monoisotopic Mass: 271.04562760 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2
• Molecular Weight: 271.19

Additional information on Methyl 5-cyano-2-formyl-4-(trifluoromethyl)phenylacetate

Methyl 5-Cyano-2-Formyl-4-(Trifluoromethyl)Phenylacetate: A Comprehensive Overview of CAS No. 1807239-17-3

The compound Methyl 5-cyano-2-formyl-4-(trifluoromethyl)phenylacetate (CAS No. 1807239-17-3) represents a structurally complex organic molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique architecture combines a trifluoromethyl group at the 4-position, a cyano moiety at the 5-position, and a formyl substituent at the 2-position of the phenyl ring, all conjugated to an acetate ester functional group. This configuration imparts distinctive physicochemical properties and biological activities, making it a focal point in recent studies targeting drug discovery and synthetic organic chemistry advancements.

Recent investigations highlight the compound's role as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged its formyl group (formyl) as a versatile handle for further derivatization via aldol condensation or reductive amination reactions. For instance, a 2023 study published in *Organic Letters* demonstrated its utility in constructing α-hydroxy amides with enhanced metabolic stability when incorporated into kinase inhibitor scaffolds. The trifluoromethyl (trifluoromethyl) substituent further contributes to lipophilicity modulation and metabolic resistance, critical parameters for optimizing drug-like properties.

In medicinal applications, this compound has emerged as a promising lead for anticancer therapies due to its ability to modulate cellular redox balance. A groundbreaking study in *Nature Communications* (2024) revealed that analogs bearing this core structure selectively induced apoptosis in triple-negative breast cancer cells by disrupting mitochondrial electron transport chains. The cyano group (cyano) was identified as crucial for stabilizing the molecule's interaction with target proteins involved in oxidative phosphorylation pathways.

Synthetic methodologies for this compound have evolved significantly since its initial report. Traditional routes involving diazotization-coupling sequences have been replaced by more efficient palladium-catalyzed cross-coupling protocols described in *Journal of Medicinal Chemistry* (2024). These advancements reduced reaction steps from seven to three while achieving >95% yield under ambient conditions. The optimized synthesis now employs microwave-assisted conditions to facilitate regioselective trifluoromethylation (trifluoromethylation), ensuring high positional control critical for maintaining biological activity profiles.

Structural comparisons with related compounds underscore its unique pharmacokinetic profile. Unlike analogous compounds lacking the trifluoromethyl group, this compound exhibits prolonged half-life in mouse models due to reduced CYP450-mediated metabolism. Fluorescence-based assays confirmed that the formyl group (formyl) enables intracellular bioactivation through aldolase-dependent conversion into reactive intermediates that covalently modify oncogenic kinases without affecting normal cells—a mechanism validated through CRISPR-Cas9 knockout experiments reported in *ACS Medicinal Chemistry Letters* (Q1 2024).

Ongoing research explores its application as a photoactivatable probe for real-time imaging of tumor microenvironments. By conjugating this compound with near-infrared fluorophores, scientists at Stanford University demonstrated sub-cellular resolution imaging capabilities in xenograft models without compromising therapeutic efficacy—a breakthrough published in *Science Advances* (May 2024). This dual functionality positions it uniquely at the intersection of diagnostics and therapeutics.